Cas no 1784263-32-6 (2-(4-bromofuran-2-yl)propanoic acid)
2-(4-bromofuran-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4-bromofuran-2-yl)propanoic acid
- 1784263-32-6
- EN300-1919989
-
- Inchi: 1S/C7H7BrO3/c1-4(7(9)10)6-2-5(8)3-11-6/h2-4H,1H3,(H,9,10)
- InChI Key: JYTPTWUXQYRQTJ-UHFFFAOYSA-N
- SMILES: BrC1=COC(=C1)C(C(=O)O)C
Computed Properties
- Exact Mass: 217.95786g/mol
- Monoisotopic Mass: 217.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.4Ų
2-(4-bromofuran-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919989-0.05g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 0.05g |
$1140.0 | 2023-09-17 | ||
| Enamine | EN300-1919989-0.1g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 0.1g |
$1195.0 | 2023-09-17 | ||
| Enamine | EN300-1919989-0.25g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 0.25g |
$1249.0 | 2023-09-17 | ||
| Enamine | EN300-1919989-0.5g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 0.5g |
$1302.0 | 2023-09-17 | ||
| Enamine | EN300-1919989-1.0g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1919989-2.5g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 2.5g |
$2660.0 | 2023-09-17 | ||
| Enamine | EN300-1919989-5.0g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 5g |
$3935.0 | 2023-06-02 | ||
| Enamine | EN300-1919989-10.0g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 10g |
$5837.0 | 2023-06-02 | ||
| Enamine | EN300-1919989-1g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1919989-5g |
2-(4-bromofuran-2-yl)propanoic acid |
1784263-32-6 | 5g |
$3935.0 | 2023-09-17 |
2-(4-bromofuran-2-yl)propanoic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-(4-bromofuran-2-yl)propanoic acid
Comprehensive Overview of 2-(4-Bromofuran-2-yl)propanoic Acid (CAS No. 1784263-32-6): Properties, Applications, and Industry Insights
2-(4-Bromofuran-2-yl)propanoic acid (CAS No. 1784263-32-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The bromofuran moiety combined with a propanoic acid group makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.
The compound’s IUPAC name reflects its 4-bromofuran core, a heterocyclic scaffold increasingly studied for its role in medicinal chemistry. Researchers highlight its potential in designing small-molecule inhibitors targeting enzymes or receptors, aligning with current interests in personalized medicine. Its CAS registry number (1784263-32-6) ensures precise identification in global databases, a critical factor for patent filings and regulatory compliance.
From a synthetic perspective, 2-(4-bromofuran-2-yl)propanoic acid is often prepared via Pd-catalyzed cross-coupling or halogenation of furan derivatives. These methods resonate with the industry’s shift toward atom-economical processes, a hot topic in sustainable chemistry forums. Analytical techniques like HPLC and NMR are essential for purity validation, a concern frequently raised in QA/QC discussions.
Applications of this compound span drug development and material science. Its bromo-substituted furan ring serves as a handle for further functionalization, enabling the creation of high-value intermediates. Recent publications explore its utility in covalent organic frameworks (COFs), a trending area in nanotechnology research. Such versatility answers common search queries like “bromofuran derivatives in drug design” or “CAS 1784263-32-6 suppliers”.
Market dynamics for 2-(4-bromofuran-2-yl)propanoic acid reflect broader trends in fine chemicals. With biotech startups and academic labs driving demand, suppliers emphasize batch-to-batch consistency—a key concern flagged in user reviews. Regulatory frameworks like REACH and FDA guidelines further shape its commercial availability, a subtopic often searched alongside CAS numbers.
Future prospects for this compound tie into AI-augmented molecular design. Platforms leveraging machine learning to predict structure-activity relationships (SAR) could accelerate its adoption. This aligns with frequent searches on “computational chemistry tools for bromofurans”, highlighting the intersection of digital innovation and chemical R&D.
In summary, 2-(4-bromofuran-2-yl)propanoic acid (CAS No. 1784263-32-6) exemplifies the synergy between traditional synthesis and modern applications. Its relevance to drug discovery, sustainability, and advanced materials ensures continued interest, making it a compound to watch in evolving scientific landscapes.
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